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In tomato, SIRCM1 (Reduced Chlorophyll Mutant 1) is a gene encoding a chloroplast-targeted

metalloendopeptidase crucial for chlorophyll synthesis and chloroplast development [1].

Experimental Data and Phenotype of the rcm1l Mutant

The rcml mutant was isolated from an ethylmethanesulfonate (EMS) mutagenized population. The table

below summarizes the key phenotypic differences compared to the wild type (Ligeer 87-5) [1].

Trait Wild Type rcml Mutant

Fruit Color (MG/BR Normal green Yellowish, significantly less
stage) chlorophyll

Chloroplast Structure  Normal thylakoid membranes Collapsed thylakoid membranes;

smaller chloroplasts

Chlorophyll Content Normal Significantly reduced at MG, BR, and
YR stages

Carotenoid Content Normal Significantly reduced at all stages
tested

Leaf Chlorophyll Normal Significantly reduced
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Trait Wild Type rcml Mutant

Photosynthetic Normal maximum photochemical Significantly decreased (Fv/Fm)
Efficiency efficiency (Fv/Fm)

Fruit Ripening Normal Delayed by approximately 6 days

Key Experimental Protocols

The molecular mechanisms were uncovered through several key experiments [1]:

¢ Mutant Isolation & Mapping: The rcml mutant was identified from an EMS-mutagenized
population. The causal gene was pinpointed using MutMap, a method that pools and sequences the
genomes of mutant individuals to identify SNPs linked to the phenotype.

¢ Gene Identification: MutMap revealed that Solyc08g005010 was the gene underlying the mutant

phenotype. A single-nucleotide substitution (T — A) in its second exon causes a premature stop
codon.

¢ Functional Validation:
o Allelic Test: The yellowish phenotype of a known lutescentl (11) mutant was restored by
introducing the wild-type allele of SLRCM1, proving they are the same gene.
o CRISPRI/Cas9 Knockout: Knocking out SLRCM1 in a wild-type background recapitulated the
11 mutant's yellowish fruit phenotype.

The following diagram illustrates the experimental workflow and the role of SIRCM1 in chloroplast

development.
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RCM-1 in Cancer Research: A FOXM1 Inhibitor

In a cancer context, RCM-1 (Robert Costa Memorial drug-1) is a small-molecule inhibitor of the FOXM1

transcription factor, which is often overexpressed in tumors [2].
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Experimental Evidence of Anti-Tumor Effects

Studies have focused on the compound's efficacy rather than a direct mutant-vs-wild type transcriptome

comparison. The table below summarizes key findings from in vitro and in vivo models [2].

Assay/Model

Experimental Finding

Cell Proliferation

FOXM1

Localization

In Vivo Tumor
Growth

Tumor Biology

Mechanism

RCM-1 treatment increased cell cycle duration and reduced the growth of tumor
cell colonies.

Confocal imaging showed RCM-1 inhibits FOXM1 nuclear localization.
RCM-1 treatment inhibited growth in mouse models of rhabdomyosarcoma,
melanoma, and human lung adenocarcinoma.

RCM-1 decreased FOXM1 protein in tumors, reduced tumor cell proliferation, and
increased apoptosis.

RCM-1 decreases (-catenin protein levels and nuclear localization, and inhibits its
interaction with FOXM1.

Key Experimental Protocols

The anti-tumor activity was characterized using standard cancer biology techniques [2]:

e Cell Viability & Proliferation: Assessed using growth curve analysis, EdU/BrdU incorporation
assays, and colony formation assays.
¢ Live-Cell Imaging: Phase-contrast microscopy was used to measure mitotic and cell cycle duration.
¢ Molecular Analysis:
o Immunofluorescence & Confocal Imaging: Used to detect changes in protein localization
(e.g., FOXM1, B-catenin).
o Western Blot & Co-immunoprecipitation (co-IP): Used to measure protein levels and protein-
protein interactions.
o Animal Models: Tumor-bearing mice were treated with RCM-1 (20 mg/kg, intraperitoneally)
and tumor volume was measured.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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